Cas no 922461-92-5 (N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide)

• Product Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide
• CAS No: 922461-92-5
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 5448905
• PubChem ID: 16549325
• Update Time: 2025-10-31

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• VU0506852-1
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide
• 922461-92-5
• F2978-0059
• AKOS000933505
• N-(4,5-dimethylthiazol-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide
• N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide

• Inchi： 1S/C19H19N3O3S2/c1-13-14(2)26-19(20-13)21-18(23)15-9-11-17(12-10-15)27(24,25)22(3)16-7-5-4-6-8-16/h4-12H,1-3H3,(H,20,21,23)
• InChI Key： RLORTQUXRGYCAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(C)=C(C)S2)=O)=CC=1)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide

Comprehensive Overview of N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide (CAS No. 922461-92-5)

N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide, with the CAS number 922461-92-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of sulfamoylbenzamide derivatives, which are known for their potential applications in medicinal chemistry. The presence of the thiazole ring and sulfamoyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their diverse biological activities. N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide is no exception, as researchers investigate its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's unique structure, featuring both aromatic and heterocyclic components, contributes to its ability to interact with specific biological targets.

The synthesis and characterization of CAS 922461-92-5 have been documented in several peer-reviewed studies, highlighting its physicochemical properties and stability profiles. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry have been employed to verify its purity and structural integrity. These quality control measures are critical for ensuring reproducible results in both in vitro and in vivo studies, which are essential steps in the drug development pipeline.

One of the most frequently asked questions about N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide revolves around its potential therapeutic applications. While preliminary research suggests possible roles in anti-inflammatory or antiproliferative pathways, further studies are needed to validate these hypotheses. The compound's mechanism of action is believed to involve molecular docking with specific protein targets, a topic of great interest in computational chemistry and structure-activity relationship (SAR) analyses.

From a commercial perspective, CAS 922461-92-5 is primarily available as a research chemical for laboratory use. Suppliers typically offer it in various quantities, catering to the needs of academic institutions and pharmaceutical companies engaged in high-throughput screening programs. Its handling requires standard laboratory precautions, and proper material safety data sheets (MSDS) should always be consulted before use.

The future outlook for N-(4,5-dimethyl-1,3-thiazol-2-yl)-4-methyl(phenyl)sulfamoylbenzamide appears promising, particularly in the context of personalized medicine and targeted drug delivery systems. As researchers continue to explore its interactions with biological systems, new insights may emerge regarding its potential applications. The compound's structural features make it an interesting subject for medicinal chemistry optimization and lead compound development in various therapeutic areas.

For researchers interested in working with CAS 922461-92-5, it's important to note that proper intellectual property considerations should be taken into account, as related compounds may be covered by existing patents. Additionally, collaboration with experts in chemical synthesis and pharmacological evaluation can significantly enhance the quality and impact of research involving this specialized molecule.